Cas no 2034237-12-0 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 2034237-12-0
• MF: C₂₀H₂₁NO₃S₂
• MW: 387.515642881393
• CID: 6232815
• PubChem ID: 121018392

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• AKOS026691941
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• F6506-0664
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• 2034237-12-0

• Inchi： 1S/C20H21NO3S2/c22-18(19(8-1-2-9-19)17-6-4-11-26-17)21-14-20(23,15-7-12-25-13-15)16-5-3-10-24-16/h3-7,10-13,23H,1-2,8-9,14H2,(H,21,22)
• InChI Key： GCTXQBVHSBRDRL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCC(C2=CC=CO2)(C2=CSC=C2)O)=O)CCCC1

Computed Properties

• Exact Mass: 387.09628588g/mol
• Monoisotopic Mass: 387.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 119Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-2-(Furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034237-12-0, named N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1-(thiophen-2-y)cyclopentane-carboxamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound is characterized by its unique combination of functional groups, including a cyclopentane ring, furan moiety, thiophene rings, and a carboxamide group. The presence of these groups imparts distinctive chemical and physical properties, making it an intriguing subject for both academic research and industrial applications.

Furan and thiophene are heterocyclic aromatic compounds known for their stability and reactivity in various chemical reactions. In this compound, the furan ring is attached at the 2-position of the ethyl group, while the thiophene rings are present at both the 3-position of the ethyl group and the 1-position of the cyclopentane ring. This arrangement creates a highly conjugated system, which can influence the compound's electronic properties and reactivity. Recent studies have shown that such conjugated systems can exhibit interesting optical and electronic properties, making them potential candidates for use in organic electronics or photovoltaic materials.

The cyclopentane ring serves as a rigid framework for the molecule, providing structural stability. The carboxamide group attached to the cyclopentane ring introduces polarity to the molecule, which can enhance its solubility in polar solvents. This property is particularly useful in drug design, where solubility is a critical factor for bioavailability. Moreover, the hydroxyl group present on the ethyl chain adds another layer of functionality, potentially enabling hydrogen bonding interactions with other molecules.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision. Researchers have employed various strategies, including multi-component reactions and transition metal-catalyzed coupling reactions, to construct the complex architecture of this molecule. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is essential for applications in pharmaceuticals and agrochemicals.

From a biological standpoint, this compound has shown promising results in preliminary studies as a potential lead molecule for drug development. Its unique structure suggests that it may interact with specific biological targets, such as enzymes or receptors, through non-covalent interactions like π–π stacking or hydrogen bonding. For instance, the thiophene rings could serve as recognition elements for certain proteins or nucleic acids, while the furan moiety might contribute to modulating the compound's pharmacokinetic properties.

In terms of environmental impact, this compound has not been classified as hazardous under current regulations. However, its biodegradability and toxicity need to be thoroughly investigated before it can be considered for large-scale applications. Recent green chemistry initiatives have emphasized the importance of designing molecules with minimal environmental footprint, and this compound aligns well with these principles due to its efficient synthesis pathways and potential for recycling.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound further and exploring its potential applications in materials science and medicine. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile molecule. As our understanding of its properties deepens, it is likely that N-2-(furan-2-y)-...carboxamide will play an increasingly important role in advancing both scientific knowledge and practical innovations.